4,6-Dimethyl-N-(2-methyl-1,3-thiazol-5-yl)pyrimidine-2-carboxamide

• IUPAC Name: 4,6-dimethyl-N-(2-methyl-1,3-thiazol-5-yl)pyrimidine-2-carboxamide
• InChI: InChI=1S/C11H12N4OS/c1-6-4-7(2)14-10(13-6)11(16)15-9-5-12-8(3)17-9/h4-5H,1-3H3,(H,15,16)
• InChI Key: JEFUJFCOKYUMHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C(=O)NC2=CN=C(S2)C)C
• Molecular Formula: C11H12N4OS
• Molecular Weight: 248.31 g/mol

Description

4,6-Dimethyl-N-(2-methyl-1,3-thiazol-5-yl)pyrimidine-2-carboxamide is a chemical compound with the molecular formula C12H13N3OS. It is also known as MTDP and is a synthetic molecule that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4,6-Dimethyl-N-(2-methyl-1,3-thiazol-5-yl)pyrimidine-2-carboxamide depends on its specific application. In drug discovery, it has been shown to inhibit the activity of protein kinases by binding to the ATP-binding site of the enzyme, thereby preventing the transfer of phosphate groups to target proteins. In agriculture, it has been shown to inhibit the activity of enzymes involved in the biosynthesis of essential amino acids and nucleotides, thereby disrupting the growth and development of weeds and fungi. In material science, it has been shown to participate in the formation of π-conjugated systems, which are essential for the electronic properties of organic semiconductors.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4,6-Dimethyl-N-(2-methyl-1,3-thiazol-5-yl)pyrimidine-2-carboxamide depend on its specific application. In drug discovery, it has been shown to inhibit the proliferation and survival of cancer cells by blocking the signaling pathways involved in cell growth and survival. In agriculture, it has been shown to reduce the yield losses caused by weeds and fungi, thereby increasing the productivity of crops. In material science, it has been shown to improve the electronic properties of organic semiconductors, thereby enhancing the performance of electronic devices.

Advantages and Limitations for Lab Experiments

The advantages of using 4,6-Dimethyl-N-(2-methyl-1,3-thiazol-5-yl)pyrimidine-2-carboxamide in lab experiments include its synthetic accessibility, high purity, and versatility in various applications. The limitations include its potential toxicity, limited solubility in water, and potential instability under certain conditions.

Future Directions

There are several future directions for the research on 4,6-Dimethyl-N-(2-methyl-1,3-thiazol-5-yl)pyrimidine-2-carboxamide. In drug discovery, further studies are needed to investigate its potential as a therapeutic agent for various diseases, including cancer, diabetes, and Alzheimer's disease. In agriculture, further studies are needed to optimize its efficacy and safety as a herbicide and fungicide. In material science, further studies are needed to explore its potential as a precursor for the synthesis of novel organic semiconductors with enhanced electronic properties. Additionally, studies are needed to investigate the potential environmental impacts of 4,6-Dimethyl-N-(2-methyl-1,3-thiazol-5-yl)pyrimidine-2-carboxamide and its derivatives.
In conclusion, 4,6-Dimethyl-N-(2-methyl-1,3-thiazol-5-yl)pyrimidine-2-carboxamide is a synthetic molecule with significant potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully explore its potential and address the challenges associated with its use.

Synthesis Methods

The synthesis of 4,6-Dimethyl-N-(2-methyl-1,3-thiazol-5-yl)pyrimidine-2-carboxamide involves the reaction of 2-amino-4,6-dimethylpyrimidine with 2-methyl-1,3-thiazole-5-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or dimethylformamide (DMF) at room temperature. The resulting product is then purified by column chromatography to obtain pure 4,6-Dimethyl-N-(2-methyl-1,3-thiazol-5-yl)pyrimidine-2-carboxamide.

Scientific Research Applications

4,6-Dimethyl-N-(2-methyl-1,3-thiazol-5-yl)pyrimidine-2-carboxamide has been extensively studied for its potential applications in various fields such as drug discovery, agriculture, and material science. In drug discovery, it has been investigated as a potential inhibitor of protein kinases, which are enzymes that play a crucial role in cell signaling pathways and are involved in various diseases such as cancer, diabetes, and Alzheimer's disease. In agriculture, it has been studied as a potential herbicide and fungicide due to its ability to inhibit the growth of weeds and fungi. In material science, it has been investigated as a potential precursor for the synthesis of novel organic semiconductors with applications in electronic devices.